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Compound of Interest

Compound Name: BN82002

Cat. No.: B1667338 Get Quote

Essential Safety and Handling Guide for BN82002
This guide provides essential safety and logistical information for handling the CDC25

phosphatase inhibitor, BN82002. Given the absence of a comprehensive Safety Data Sheet

(SDS), this document is based on general best practices for handling research chemicals with

unknown toxicity and information from supplier data.

Chemical Identifier:

Name: BN82002

Synonyms: CDC25 Phosphatase Inhibitor I

CAS Number: 396073-89-5

For Research Use Only. Not for diagnostic or therapeutic use.

Personal Protective Equipment (PPE)
Due to the unknown toxicological properties of BN82002, a cautious approach to personal

protection is imperative. The following PPE is mandatory when handling this compound:
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PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves

Double-gloving with

nitrile gloves is the

minimum requirement

for incidental contact.

[1] For direct handling

or when using

solutions, consider

more robust gloves

like butyl rubber or

neoprene, especially if

dissolved in DMSO.[2]

To prevent skin

contact with the

compound. DMSO is

known to facilitate the

absorption of

dissolved substances

through the skin.[2]

Eye Protection
Safety goggles or

glasses

Must meet ANSI

Z87.1 standards and

include side shields.

[1][3]

To protect eyes from

splashes and airborne

particles.

Body Protection Laboratory coat

A flame-resistant lab

coat is recommended.

[3]

To protect skin and

personal clothing from

contamination.

Respiratory Protection Fume hood

All handling of the

solid compound and

its solutions should be

conducted in a

certified chemical

fume hood.

To prevent inhalation

of any dust or

aerosols.

Operational Plan: Handling and Storage
2.1. Engineering Controls:

Always handle BN82002 in a well-ventilated area, preferably within a chemical fume hood to

minimize inhalation exposure.[4]

2.2. Handling Procedures:
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Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

As BN82002 is classified as a combustible solid, avoid sources of ignition.[5]

2.3. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Supplier recommendations for storage of the solid and reconstituted solutions should be

followed closely. Common storage temperatures are -20°C or -80°C.[6][7]

Keep away from incompatible materials. As a precaution, store separately from strong

oxidizing agents.

Disposal Plan
All waste containing BN82002 must be treated as hazardous chemical waste.

3.1. Waste Segregation and Collection:

Solid Waste: Collect any solid BN82002 waste, including contaminated consumables (e.g.,

weigh boats, pipette tips), in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Collect solutions of BN82002 in a labeled, sealed, and chemically compatible

hazardous waste container. Do not pour down the drain.

Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. The

rinsate should be collected as hazardous liquid waste.

3.2. Disposal Procedure:

Follow all local, state, and federal regulations for hazardous waste disposal.

Arrange for collection and disposal by a certified chemical waste management service.
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Experimental Protocols: Reconstitution
BN82002 is often supplied as a solid and requires reconstitution before use.

Materials:

BN82002 solid

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Equilibrate the vial of solid BN82002 to room temperature before opening to prevent

condensation.

In a chemical fume hood, carefully open the vial.

Add the required volume of anhydrous DMSO to the vial to achieve the desired stock

concentration.

Cap the vial and vortex gently until the solid is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at the recommended temperature (typically -20°C or -80°C).[6][7]

Visualized Workflow for Handling BN82002
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Preparation Handling Cleanup & Disposal

Start Don Appropriate PPE Prepare Fume Hood Gather Materials Weigh Solid BN82002 Reconstitute in Solvent (e.g., DMSO) Aliquot Solution Store at -20°C or -80°C

Collect Liquid Waste

Collect Solid Waste

Decontaminate Work Area Dispose via Certified Waste Management

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of BN82002.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667338#personal-protective-equipment-for-
handling-bn82002]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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